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Introduction

Strontium salicylate, with the chemical formula Sr(C7Hs0s)2, is a salt of strontium and
salicylic acid. Understanding its thermal stability and decomposition pathway is critical in
various applications, including pharmaceuticals and materials science. This technical guide
provides an in-depth analysis of the thermal decomposition of strontium salicylate, presenting
guantitative data, detailed experimental methodologies, and a visual representation of the
decomposition process. The information is compiled from studies on strontium salicylate and
analogous compounds to provide a comprehensive overview.

Thermal Decomposition Pathway

The thermal decomposition of hydrated strontium salicylate, Sr(C7Hs0s3)2:2H20, proceeds
through a multi-stage process when subjected to increasing temperature. The decomposition
begins with dehydration, followed by the loss of a salicylic acid molecule to form an
intermediate salt, which then decomposes to strontium carbonate, and finally, the carbonate
breaks down to yield strontium oxide as the final residue.[1][2][3]

The proposed overall decomposition reaction is: Sr(C7Hs03)2:2H20(s) —» SrO(s) + Gaseous
Products

The following diagram illustrates the logical progression of the decomposition stages.
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Caption: Logical workflow of the thermal decomposition of hydrated strontium salicylate.
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Quantitative Thermal Analysis Data

The following table summarizes the quantitative data associated with each stage of the thermal
decomposition of strontium salicylate. The data for stages Ill and IV are based on analogous
decomposition of strontium oxalate, as specific data for these stages of strontium salicylate
decomposition are not readily available.[4][5]

Temperatur  Theoretical

Gaseous Solid
Stage Process e Range Mass Loss
Products Product
(°C) (%)
) Anhydrous
_ Ambient - .
I Dehydration 200 9.05% H20 Strontium
Salicylate
Loss of Intermediate
Il o _ ~200 - 400 34.72% C7HeO3
Salicylic Acid Salt
Decompositio .
] Strontium
Il n to ~400 - 600 Varies CO, CO2
Carbonate
Carbonate
Decompositio 22.1% (of Strontium
v . > 600 CO2 ]
n to Oxide SrCO:s) Oxide

Note: The temperature ranges and mass losses for stages Il and IV are adapted from studies
on strontium oxalate and should be considered as approximations for strontium salicylate.

Experimental Protocols

The data presented in this guide are typically obtained using thermogravimetric analysis (TGA),
differential thermal analysis (DTA), and differential scanning calorimetry (DSC).[4][5][6] A
general experimental protocol for these techniques is outlined below.

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA)
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Objective: To measure the change in mass of a sample as a function of temperature and to
detect exothermic and endothermic events.

Instrumentation: A simultaneous TGA-DTA instrument (e.g., SETARAM LABSYS evo, Paulik-
Paulik-Erdey Derivatograph).[1][4]

Methodology:

o Sample Preparation: A small amount of the strontium salicylate sample (typically 5-10 mg)
is accurately weighed and placed into an inert crucible (e.g., alumina or platinum).[1]

e Instrument Setup:
o The crucible is placed on the thermobalance within the furnace.
o An empty crucible is used as a reference for DTA.

o The desired atmosphere (e.g., dry air or inert nitrogen) is purged through the furnace at a
constant flow rate (e.g., 20-50 mL/min).[4]

e Thermal Program: The sample is heated from ambient temperature to a final temperature
(e.g., 1000°C) at a constant, linear heating rate (e.g., 5, 10, or 20 °C/min).[4]

o Data Acquisition: The instrument continuously records the sample mass (TGA curve) and the
temperature difference between the sample and the reference (DTA curve) as a function of
the furnace temperature.

The following diagram illustrates a typical experimental workflow for TGA-DTA analysis.
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Caption: A generalized workflow for thermogravimetric and differential thermal analysis.

Evolved Gas Analysis (EGA)

Objective: To identify the gaseous products evolved during thermal decomposition.

Instrumentation: A thermal analyzer (TGA or DTA) coupled to a mass spectrometer (MS) or a

Fourier-transform infrared spectrometer (FTIR).[2]

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b1505787?utm_src=pdf-body-img
https://www.ias.ac.in/article/fulltext/boms/020/03/0359-0375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:
e The TGA-DTA experiment is conducted as described in section 4.1.

e The gas outlet of the thermal analyzer is connected to the inlet of the mass spectrometer or
FTIR gas cell via a heated transfer line to prevent condensation of the evolved gases.[7]

o As the sample is heated, the evolved gases are continuously introduced into the
spectrometer.

o Mass spectra or infrared spectra of the evolved gases are recorded as a function of
temperature.

e The obtained spectra are analyzed to identify the chemical composition of the gaseous
products at each decomposition stage.

Detailed Decomposition Stages
Stage I: Dehydration

The initial stage of decomposition involves the loss of the two molecules of water of
crystallization from the hydrated strontium salicylate.[3] This is an endothermic process,
typically observed as a weight loss in the TGA curve and an endothermic peak in the DTA/DSC
curve at temperatures below 200°C.

Reaction: Sr(C7Hs03)2:2H20(s) — Sr(C7Hs03)2(s) + 2H20(g)

Stage lI: Formation of an Intermediate Salt

Following dehydration, the anhydrous strontium salicylate is believed to decompose with the
loss of one molecule of salicylic acid, resulting in the formation of an internal salt,
[CeH4(O)COO]Sr.[1] This stage is associated with a significant weight loss.

Reaction: Sr(C7Hs03)2(s) — [CeHa(O)COO]Sr(s) + C7Hs03(Q)

Stage lll: Decomposition to Strontium Carbonate

The intermediate salt further decomposes at higher temperatures to form strontium carbonate.
The gaseous products in this stage are likely a mixture of carbon monoxide and carbon
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dioxide, resulting from the breakdown of the salicylate ring structure. In an air atmosphere, any
evolved CO would be oxidized to COz, leading to an exothermic event in the DTA curve.[8]

Reaction: [CeHa(O)COO]Sr(s) — SrCOs(s) + Gaseous Products (e.g., CO, CO2)

Stage IV: Final Decomposition to Strontium Oxide

The final stage of decomposition is the breakdown of strontium carbonate to strontium oxide,
with the release of carbon dioxide.[1][2] This is a well-characterized decomposition for alkaline
earth metal carbonates and typically occurs at high temperatures.

Reaction: SrCOs(s) — SrO(s) + CO2(g)

Conclusion

The thermal decomposition of strontium salicylate is a complex, multi-stage process that has
been elucidated through techniques such as TGA, DTA, and EGA. The decomposition
proceeds through dehydration, formation of an intermediate salt, decomposition to strontium
carbonate, and finally to strontium oxide. The quantitative data and experimental protocols
provided in this guide offer a comprehensive understanding of the thermal behavior of
strontium salicylate, which is essential for its handling and application in research and
development. Further studies focusing on the direct analysis of evolved gases and precise
guantification of decomposition stages for strontium salicylate are encouraged to refine the
data presented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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